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Compound of Interest

Compound Name: 3-Cyclopropylbiphenyl

Cat. No.: B15338109 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Cyclopropylbiphenyl was publicly

available at the time of this writing. The following guidance is based on the safety profiles of

structurally similar compounds, such as biphenyl and cyclopropylbenzene. This information is

intended for preliminary planning and educational purposes only. Researchers, scientists, and

drug development professionals must obtain the specific SDS from the manufacturer or

supplier for 3-Cyclopropylbiphenyl and consult with their institution's Environmental Health

and Safety (EHS) department before handling or disposing of this chemical. All laboratory

waste must be managed in strict accordance with local, state, and federal regulations.

Immediate Safety and Handling Precautions
When handling 3-Cyclopropylbiphenyl, it is crucial to operate in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1][2] Personal

protective equipment (PPE) is mandatory to prevent skin and eye contact.[1][2][3] In case of

accidental exposure, immediate first aid is critical. For skin contact, wash the affected area

thoroughly with soap and water.[2] If the chemical enters the eyes, rinse cautiously with water

for several minutes, removing contact lenses if present and easy to do so.[2] In the event of

inhalation, move the individual to fresh air.[2] Seek immediate medical attention if any

symptoms of irritation or distress occur.

Required Personal Protective Equipment (PPE) for
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To ensure personal safety during the disposal process, the following PPE should be worn:

Eye Protection: Chemical safety goggles or a face shield.[1][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[1][3]

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or dust, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

recommended.[1]

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of structurally

similar compounds, which may provide an estimation for 3-Cyclopropylbiphenyl.

Property Biphenyl Cyclopropylbenzene

CAS Number 92-52-4 873-49-4

Molecular Formula C₁₂H₁₀ C₉H₁₀

Molecular Weight 154.21 g/mol 118.18 g/mol

Boiling Point 255 °C (491 °F)[2] 173.6 °C

Melting Point 69.2 °C (156.6 °F) -31 °C

Flash Point 113 °C (235 °F) 43.9 °C (111 °F)

Hazards
Skin, eye, and respiratory

irritation; aquatic toxicity.[2]
Flammable liquid.

Step-by-Step Disposal Protocol
The disposal of 3-Cyclopropylbiphenyl must be handled as hazardous chemical waste. Under

no circumstances should this chemical be disposed of down the drain or in regular trash.[4]

Waste Identification and Collection:
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Collect all waste containing 3-Cyclopropylbiphenyl, including pure chemical, solutions,

and contaminated materials (e.g., pipette tips, gloves, and wipes), in a designated,

compatible, and clearly labeled hazardous waste container.

The container must be in good condition, compatible with the chemical, and have a

secure, tight-fitting lid.

Labeling:

Label the waste container with the words "Hazardous Waste," the full chemical name "3-
Cyclopropylbiphenyl," and a clear description of the contents (e.g., "3-
Cyclopropylbiphenyl in methanol").

Include the approximate concentration and volume of the waste.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

under the control of the laboratory.

The SAA should be in a secondary containment bin to prevent spills.

Store away from incompatible materials, such as strong oxidizing agents.[4]

Disposal Request:

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's EHS department.

Follow your institution's specific procedures for waste pickup.

Record Keeping:

Maintain accurate records of the generation and disposal of all hazardous waste, as

required by your institution and regulatory agencies.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 3-Cyclopropylbiphenyl.

Start: 3-Cyclopropylbiphenyl
Waste Generated

Assess Waste Type
(Liquid, Solid, Contaminated PPE)

Select Compatible &
Labeled Waste Container

Segregate Waste Streams
(if necessary)

Store in Secondary Containment
in Satellite Accumulation Area

Request Waste Pickup
from EHS Department

EHS Transports to
Licensed Disposal Facility

End: Proper Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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